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Compound of Interest

Compound Name: 1,4-Dibromobenzene

Cat. No.: B042075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and toxicity

profile of 1,4-Dibromobenzene (p-dibromobenzene). The information is intended to support

risk assessment and ensure safe handling in research and development settings. Data has

been compiled from Safety Data Sheets (SDS), toxicological databases, and regulatory

information.

Chemical and Physical Properties
1,4-Dibromobenzene is a crystalline solid at room temperature.[1] Its physical and chemical

properties are critical for understanding its behavior and potential for exposure.
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Property Value Reference

Chemical Formula C₆H₄Br₂ [2]

Molecular Weight 235.90 g/mol [3]

CAS Number 106-37-6 [2]

Appearance
White to off-white crystalline

solid
[1]

Odor
Aromatic, similar to xylene or

mothballs
[4][5]

Melting Point 83 - 89 °C [3][6]

Boiling Point 219 - 220.4 °C [2][6]

Density 1.841 g/cm³ at 25 °C [7]

Vapor Pressure 0.0575 mm Hg at 25 °C [6]

Solubility

Insoluble in water; Soluble in

ethanol, benzene, diethyl

ether, acetone, and carbon

disulfide.[8]

Log Kow (LogP) 3.79 [4]

Hazard Identification and GHS Classification
1,4-Dibromobenzene is classified as a hazardous substance. The primary hazards are

associated with irritation and aquatic toxicity.[9]
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.

[10]

Serious Eye Irritation 2A / 2
H319: Causes serious eye

irritation.[10]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[10]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic life.

[3]

Hazardous to the Aquatic

Environment, Chronic
2

H411: Toxic to aquatic life with

long lasting effects.[11]

GHS Label Elements:

Pictograms:

GHS07 (Exclamation Mark)

GHS09 (Environment)

Signal Word: Warning[10]

The following diagram illustrates the logical workflow for GHS classification based on

toxicological data.
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GHS Classification Logic for 1,4-Dibromobenzene

Toxicological & Ecotoxicological Data
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GHS Classification Workflow for 1,4-Dibromobenzene.

Toxicological Data
Exposure to 1,4-Dibromobenzene can lead to various adverse health effects. The primary

routes of exposure are inhalation, skin contact, and eye contact.[9]

Acute Toxicity
The compound exhibits moderate acute toxicity.[1]
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Route Species Value Reference

Oral Mouse LD50 = 3120 mg/kg [6][10][12]

Oral Rat TDLo = 1800 mg/kg [6][12]

Inhalation - No data available [3]

Dermal - No data available [3]

Irritation and Sensitization
Skin Irritation: Causes skin irritation.[10] Prolonged or repeated contact may cause redness

and pain.

Eye Irritation: Causes serious eye irritation, which may result in redness, pain, and tearing of

the eyes.[10][13]

Respiratory Tract Irritation: Inhalation of dust may cause respiratory tract irritation.[10]

Sensitization: It is not classified as a respiratory or skin sensitizer.[14]

Repeated Dose Toxicity
Chronic exposure may lead to target organ damage.[3] Studies on rats administered 1,4-
Dibromobenzene orally showed increased liver-to-body weight ratios and effects on hepatic

microsomal enzyme activity, suggesting potential liver toxicity.[15] The target organs are

considered to be the liver, kidneys, and central nervous system.[4]

Carcinogenicity, Mutagenicity, and Reproductive
Toxicity

Carcinogenicity: 1,4-Dibromobenzene is not listed as a carcinogen by the International

Agency for Research on Cancer (IARC), National Toxicology Program (NTP), or

Occupational Safety and Health Administration (OSHA).[3][6][12]

Mutagenicity: It is not classified as a germ cell mutagen.[14]

Reproductive Toxicity: It is not classified as a reproductive toxicant.[14]
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Ecotoxicity
1,4-Dibromobenzene is very toxic to aquatic life, with long-lasting effects.[3][14]

Test Species Value Exposure Time Reference

Acute LC50
Fish (Poecilia

reticulata)
0.68 mg/L 96 h

Acute LC50 Fish 4.72 mg/L 96 h [14]

Acute EC50 Algae 4.86 mg/L 96 h [14]

Bioaccumulation

Factor (BCF)

Mosquito fish

(Gambusia

affinis)

220 96 h

The substance is not readily biodegradable and has the potential for bioaccumulation.[4] It is

expected to have slight mobility in soil.[4]

Experimental Protocols
Detailed toxicological testing follows standardized guidelines, primarily those established by the

Organisation for Economic Co-operation and Development (OECD). Below are summaries of

the methodologies for key toxicity endpoints.

Acute Oral Toxicity (Based on OECD Guideline 420:
Fixed Dose Procedure)

Objective: To determine the acute oral toxicity of a substance.

Principle: A stepwise procedure where groups of animals of a single sex (typically female

rats) are dosed at fixed levels (5, 50, 300, 2000, or 5000 mg/kg). The method aims to identify

a dose that produces evident toxicity without mortality, allowing for classification.

Methodology:

Sighting Study: An initial animal is dosed to determine the appropriate starting dose for the

main study.
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Dose Administration: The test substance is administered in a single dose by oral gavage to

fasted animals. An aqueous solution is preferred, followed by a solution in oil (e.g., corn

oil).[16]

Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin,

fur, eyes, behavior, etc.), and body weight changes for at least 14 days.[17]

Necropsy: All animals (those that die during the study and survivors at the end) undergo a

gross necropsy to examine for pathological changes.[16]

Endpoint: The results are used to classify the substance according to the Globally

Harmonized System (GHS).[18]

Dermal Irritation (Based on OECD Guideline 404: Acute
Dermal Irritation/Corrosion)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.[8]

Principle: The test substance is applied to the skin of a single animal (typically an albino

rabbit) in a stepwise manner to observe for skin reactions.[8]

Methodology:

Preparation: A small area of the animal's dorsal skin is clipped free of fur.

Application: A 0.5 g or 0.5 mL dose of the test substance is applied to a small patch of skin

(approx. 6 cm²) and covered with a gauze patch and occlusive dressing.[8]

Exposure: The exposure period is typically up to 4 hours.[9]

Observation: After exposure, the patch is removed, and the skin is observed for signs of

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal.[9]

Scoring: The reactions are scored using a standardized system (e.g., Draize scale).

Confirmatory Test: If no corrosive effect is seen, the test is confirmed on additional

animals.[8]
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Eye Irritation (Based on OECD Guideline 405: Acute Eye
Irritation/Corrosion)

Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Principle: A single dose of the test substance is applied to one eye of an experimental animal

(albino rabbit), with the other eye serving as a control.[19][20] The use of analgesics and

anesthetics is recommended to minimize pain.[19]

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used. Both eyes are examined

24 hours before the test to ensure no pre-existing irritation or defects.[19]

Application: The test substance is instilled into the conjunctival sac of one eye. The eyelids

are gently held together for about one second.[21]

Initial Test: The test is first performed on a single animal. If a corrosive or severe irritant

effect is observed, no further testing is conducted.[21]

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1,

24, 48, and 72 hours after application, and scoring is performed.[20][22] Observations may

be extended to assess the reversibility of effects.[22]

Confirmatory Test: If the initial test does not show severe effects, the response is

confirmed using up to two additional animals.[19]

Safe Handling and Emergency Procedures
Adherence to strict safety protocols is mandatory when handling 1,4-Dibromobenzene.
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Safe Handling and Emergency Workflow

Safe Handling & Storage Exposure Response

First Aid Measures

Spill & Disposal

Use in well-ventilated area
(Fume Hood)

Wash hands after handling
Avoid dust formation

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Store in a cool, dry place
in a tightly closed container Inhalation

Move to fresh air.
Seek medical attention.

Skin Contact

Wash with soap and water.
Remove contaminated clothing.

Eye Contact

Rinse with water for 15 mins.
Seek medical attention.

Ingestion

Do NOT induce vomiting.
Seek medical attention.

Avoid dust generation.
Sweep up and collect.

Dispose of as hazardous waste
in accordance with regulations.
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Workflow for Safe Handling and Emergency Response.

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.[9] Ensure that eyewash stations and safety showers are

readily accessible.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) and a lab coat.[9]

Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-

approved respirator.[6]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[3][12]
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Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes while removing contaminated clothing.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[12][14]

Accidental Release Measures: Avoid generating dust.[9] Sweep up the material and place it

into a suitable, closed container for disposal.[9] Prevent entry into drains and waterways.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents.[6] Keep the container tightly closed.[6]

Disposal: Dispose of waste in accordance with local, regional, and national hazardous waste

regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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